3-amino-5-chloro-1-methyl-2(1H)-pyrazinone

• Molecular Formula: C5H6ClN3O
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 3-amino-5-chloro-1-methylpyrazin-2-one
• InChI: InChI=1S/C5H6ClN3O/c1-9-2-3(6)8-4(7)5(9)10/h2H,1H3,(H2,7,8)
• InChI Key: IHQBWCUUPJGLDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C(C1=O)N)Cl

Description

3-amino-5-chloro-1-methyl-2(1H)-pyrazinone is a useful research compound. Its molecular formula is C5H6ClN3O and its molecular weight is 159.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,5-dichloro-1-methyl-2(1H)-pyrazinone (7.16 g, 0.040 mol) in dioxane (120 mL) was treated with a concentrated aqueous solution of ammonia (28%, 16 mL, 0.24 mol). After stirring at room temperature for three days a suspension of solid had formed. The solid was collected, rinsed with a little water, ether, and hexanes and air dried. The product, 3-amino-5-chloro-1-methyl-2(1H)-pyrazinone, was obtained as a white crystalline powder (4.81 g) melting above 250° C.